Cas no 21530-69-8 (1-(1,2,4,4a,5,6-hexahydro-3H-pyrazino[1,2-a]quinolin-3-yl)ethanone)

• Product name: 1-(1,2,4,4a,5,6-hexahydro-3H-pyrazino[1,2-a]quinolin-3-yl)ethanone
• CAS No: 21530-69-8
• MF: C₁₄H₁₈N₂O
• MW: 230.30552
• CID: 1401569
• PubChem ID: 89509

1-(1,2,4,4a,5,6-hexahydro-3H-pyrazino[1,2-a]quinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,4,4a,5,6-hexahydro-3H-pyrazino[1,2-a]quinolin-3-yl)ethanone
• 1-(1,2,4,4a,5,6-hexahydropyrazino[1,2-a]quinolin-3-yl)ethanone
• 21530-69-8
• 1H-Pyrazino(1,2-a)quinoline, 2,3,4,4a,5,6-hexahydro-3-acetyl-
• DTXSID00944137
• 4-23-00-01199 (Beilstein Handbook Reference)
• 1-(1,2,4,4a,5,6-Hexahydro-3H-pyrazino[1,2-a]quinolin-3-yl)ethan-1-one
• 1H-Pyrazino(1,2-a)quinoline, 3-acetyl-2,3,4,4a,5,6-hexahydro-
• BRN 0019566

• Inchi： InChI=1S/C14H18N2O/c1-11(17)15-8-9-16-13(10-15)7-6-12-4-2-3-5-14(12)16/h2-5,13H,6-10H2,1H3
• InChI Key： SAPAWHGNIMQFMR-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCN2C(C1)CCC3=CC=CC=C32

Computed Properties

• Exact Mass: 230.14204
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 23.55